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Compound of Interest

Compound Name: 2-Methyl-6-nitroanisole

Cat. No.: B171494

An In-depth Technical Guide to 2-Methyl-6-
nitroaniline

Disclaimer: This technical guide focuses on the physical and chemical properties of 2-Methyl-6-
nitroaniline. Initial searches for "2-Methyl-6-nitroanisole" yielded limited technical data,
suggesting a potential misidentification in the original query. 2-Methyl-6-nitroaniline is a
structurally similar and well-documented compound, and it is presumed that this is the
compound of interest for this detailed report.

This guide provides a comprehensive overview of the physical and chemical properties of 2-
Methyl-6-nitroaniline, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identity and Structure

2-Methyl-6-nitroaniline, also known as 6-Nitro-o-toluidine or 2-Amino-3-nitrotoluene, is an
organic compound with the chemical formula C7HsN20:2.[1][2] It is characterized by an aniline
ring substituted with a methyl group and a nitro group.[2]

Table 1: Compound Identification

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b171494?utm_src=pdf-interest
https://www.benchchem.com/product/b171494?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/m59408
https://www.chemimpex.com/products/27139
https://www.chemimpex.com/products/27139
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value
IUPAC Name 2-methyl-6-nitroaniline
CAS Number 570-24-1[1][2][3]

Molecular Formula

C7HsN202[1][2]

Molecular Weight 152.15 g/mol [1][2][4][5]

SMILES Cclccec(CIN)--INVALID-LINK--=O[1]

nChi 1S/C7H8N202/c1-5-3-2-4-6(7(5)8)9(10)11/h2-
4H,8H2,1H3[1]

InChlKey FCMRHMPITHLLLA-UHFFFAQYSA-N[6]

Physical Properties

2-Methyl-6-nitroaniline is a solid at room temperature, appearing as a light yellow to orange or

brownish-red crystalline powder.[1][2]

Table 2: Physical Properties of 2-Methyl-6-nitroaniline

Property Value Source
Melting Point 93-96 °C [1]
Boiling Point 124 °C at 1 mmHg [1]
N Insoluble in water. Soluble in
Solubility ] [7]
organic solvents.
Light yellow to Yellow to
Appearance [1]

Orange powder to crystal

Chemical Properties and Reactivity

2-Methyl-6-nitroaniline is a versatile chemical intermediate.[2] Its reactivity is influenced by the

presence of the amino, nitro, and methyl groups on the benzene ring.[2]
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» Reactivity Profile: It is incompatible with acids, acid chlorides, acid anhydrides,
chloroformates, and strong oxidizing agents.[7]

o Air and Water Reactions: The compound is sensitive to prolonged exposure to air and is
insoluble in water.[7]

It is widely used in the synthesis of azo dyes, pharmaceuticals, and as a reagent in analytical
chemistry.[2]

Experimental Protocols
Synthesis of 2-Methyl-6-nitroaniline

A common method for the synthesis of 2-Methyl-6-nitroaniline involves the nitration of 2-
methylaniline (o-toluidine) after protection of the amino group by acetylation, followed by
hydrolysis.[8][9]

Experimental Workflow for Synthesis
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Synthesis of 2-Methyl-6-nitroaniline

Step 1: Acetylation

o-Toluidine Acetic Anhydride

Step 2: Nitration

Nitrating Agent
(e.g., HNO3/H2S504)

N-acetyl-o-toluidine

Step 3: Hydrolysis

= i

Nitrated Intermediate

Click to download full resolution via product page

Synthesis workflow for 2-Methyl-6-nitroaniline.

Detailed Methodology:

o Acetylation of o-Toluidine: o-Toluidine is reacted with acetic anhydride to protect the amino
group. The reaction is typically carried out at a controlled temperature.[10]

« Nitration: The resulting N-acetyl-o-toluidine is then nitrated using a mixture of nitric acid and
sulfuric acid. The temperature of this step is carefully controlled to prevent over-nitration and
side reactions.[10]

o Hydrolysis: The nitro-acetylated intermediate is hydrolyzed under acidic or basic conditions
to remove the acetyl group and yield 2-Methyl-6-nitroaniline.[10] The product can then be
purified by recrystallization.[8] An improved method involves separating the acetylation and
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nitration steps to better control the reaction temperature, leading to a higher purity product.
[91[11]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 2-Methyl-6-
nitroaniline.

Table 3: Spectral Data for 2-Methyl-6-nitroaniline

Technique Key Features

Spectral data is available and can be used for

H NMR . _

structural confirmation.[6]

Provides information on the carbon skeleton of
13C NMR

the molecule.

Characteristic peaks for N-H, C-H (aromatic and
IR Spectroscopy aliphatic), and N-O stretching vibrations are

expected.

The molecular ion peak would be observed at

Mass Spectrometry Iz 152.[4]
m/z .

Safety and Handling

2-Methyl-6-nitroaniline is classified as toxic if swallowed, in contact with skin, or if inhaled.[12] It
is also harmful to aquatic life with long-lasting effects.[12]

Handling Precautions:

Wear protective gloves, clothing, eye, and face protection.

Use only outdoors or in a well-ventilated area.

Avoid breathing dust, fume, gas, mist, vapors, or spray.[12]

Wash thoroughly after handling.
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» Do not eat, drink, or smoke when using this product.[12]

Storage:

e Store in a cool, dark, and well-ventilated place.[1]

o Keep the container tightly closed.

Applications

2-Methyl-6-nitroaniline is a significant intermediate in various industrial applications:

e Dyes and Pigments: It is a precursor for the synthesis of azo dyes.[2]

e Pharmaceuticals: It is used in the development of certain pharmaceutical compounds.[2]

» Chemical Research: It serves as a building block in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methyl-6-nitroanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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